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Compound of Interest

Compound Name: 2,4-Dimethylphenylacetic acid

Cat. No.: B1265842

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

2,4-Dimethylphenylacetic acid is a substituted aromatic carboxylic acid with a molecular
structure that suggests potential for biological activity. While direct research on this specific
compound is limited, its structural similarity to other biologically active phenylacetic acid
derivatives points toward promising avenues for investigation, particularly in the fields of anti-
inflammatory and neuroprotective research. This technical guide provides a comprehensive
overview of the known properties of 2,4-Dimethylphenylacetic acid, a detailed potential
synthesis protocol, and outlines prospective research applications based on the activities of
structurally related molecules. The information presented herein is intended to serve as a
foundational resource for researchers and drug development professionals interested in
exploring the therapeutic potential of this compound.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 2,4-Dimethylphenylacetic acid and
its isomers is provided below. This data is crucial for the design of experimental protocols,
including solubility and dosage calculations.
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2,4- 2,5- 3,4- o,4-
Property Dimethylpheny Dimethylpheny Dimethylpheny Dimethylpheny
lacetic Acid lacetic Acid lacetic Acid lacetic acid
Molecular
C10H1202 C10H1202[1][2] C10H1202[3] C10H1202[4]
Formula
. 164.20 g/mol [1]
Molecular Weight  164.20 g/mol 2l 164.20 g/mol [3] 164.20 g/mol [4]
CAS Number Not available 13612-34-5[1][2] 17283-16-8[3] 938-94-3[4]
Melting Point Not available 128-130 °C Not available 37-42 °C[4]
3 , _ 293.4+9.0 °C at _ ,
Boiling Point Not available Not available Not available
760 mmHg
RUSCTNYOPQ OTTPBKINJOYJ KDYOFXPLHVSI
_ OXDJ- GW- HS-
InChiKey Not available
UHFFFAOYSA- UHFFFAOY SA- UHFFFAOY SA-
N[1] N[3] N[4]

Potential Synthesis Protocol: Modified Willgerodt-
Kindler Reaction

While a specific, detailed protocol for the synthesis of 2,4-Dimethylphenylacetic acid is not

readily available in the literature, a plausible route can be adapted from established methods

for synthesizing related phenylacetic acids, such as the Willgerodt-Kindler reaction.[5][6][7][8]

[9] This reaction transforms an aryl ketone into a carboxylic acid with the same number of

carbon atoms.

Materials and Reagents

e 2'4'-Dimethylacetophenone

e Sulfur

e Morpholine
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Sodium Hydroxide (NaOH)
Hydrochloric Acid (HCI)
Ethanol

Diethyl ether

Anhydrous Magnesium Sulfate (MgSQOa)

Experimental Procedure

Thioamide Formation: In a round-bottom flask equipped with a reflux condenser, combine
2',4'-dimethylacetophenone (1 equivalent), sulfur (2.5 equivalents), and morpholine (3
equivalents). Heat the mixture to reflux for 4-6 hours. The progress of the reaction can be
monitored by Thin Layer Chromatography (TLC).

Hydrolysis: After cooling the reaction mixture, add a 20% aqueous solution of sodium
hydroxide (NaOH). Heat the mixture to reflux for 8-12 hours to hydrolyze the intermediate
thioamide.

Work-up and Purification: Cool the reaction mixture to room temperature and acidify with
concentrated hydrochloric acid (HCI) to a pH of approximately 2. This will precipitate the
crude 2,4-Dimethylphenylacetic acid. Filter the crude product and wash with cold water.
For further purification, the crude acid can be dissolved in diethyl ether, washed with brine,
dried over anhydrous magnesium sulfate (MgSOa), and the solvent evaporated.
Recrystallization from a suitable solvent system (e.g., ethanol/water) can be performed to
obtain the final product.

Synthesis of 2,4-Dimethylphenylacetic Acid

o - Forms NaOH Induces Followed by Yields
2' 4-Dimethylacetophenone R LUl Intermediate Thioamide (Reﬂu(:)“’ Acidification (HCI) 2,4-Dimethylphenylacetic Acid
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Proposed synthesis workflow for 2,4-Dimethylphenylacetic acid.

Potential Research Applications

Based on the biological activities of structurally similar phenylacetic acid derivatives, the
following are potential research applications for 2,4-Dimethylphenylacetic acid. It is important
to note that these are hypothetical and require experimental validation.

Anti-Inflammatory Activity

Many phenylacetic acid derivatives are known non-steroidal anti-inflammatory drugs (NSAIDSs).
For instance, diclofenac is a widely used NSAID.[10] The anti-inflammatory effects of these
compounds are often attributed to the inhibition of cyclooxygenase (COX) enzymes, which are
key in the inflammatory cascade.

Hypothesized Mechanism of Action: 2,4-Dimethylphenylacetic acid may act as a COX
inhibitor, reducing the production of prostaglandins and thereby mitigating inflammation.

Suggested In Vitro Experiments:

e COX Inhibition Assay: To determine the ICso values of 2,4-Dimethylphenylacetic acid
against COX-1 and COX-2 enzymes.

 Lipopolysaccharide (LPS)-induced Pro-inflammatory Cytokine Production in Macrophages:
To measure the effect of the compound on the production of TNF-a, IL-6, and IL-1p3 in a
cellular model of inflammation.

Suggested In Vivo Experiments:

o Carrageenan-induced Paw Edema in Rodents: A standard model to assess acute anti-
inflammatory activity.

o Adjuvant-induced Arthritis in Rodents: A model for chronic inflammatory conditions.
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Hypothesized Anti-Inflammatory Mechanism
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Hypothesized anti-inflammatory signaling pathway.

Neuroprotective Effects

Several studies have highlighted the neuroprotective potential of phenolic acids and
phenylacetic acid derivatives.[11][12][13] These effects are often linked to their antioxidant
properties and their ability to modulate signaling pathways involved in neuronal survival.

Hypothesized Mechanism of Action: 2,4-Dimethylphenylacetic acid may exert
neuroprotective effects by scavenging reactive oxygen species (ROS) and/or modulating
neuroinflammatory pathways in the central nervous system.
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Suggested In Vitro Experiments:

o Oxidative Stress Models: Assessing the compound's ability to protect neuronal cell lines
(e.g., SH-SY5Y) from hydrogen peroxide or glutamate-induced toxicity.

e Microglia Activation Assay: Investigating the effect of the compound on the production of
inflammatory mediators by activated microglia.

Suggested In Vivo Experiments:

o Models of Cerebral Ischemia: Evaluating the compound's ability to reduce infarct volume in a
rodent model of stroke (e.g., middle cerebral artery occlusion).

o Models of Neurodegenerative Disease: Assessing the compound's therapeutic potential in
models of Parkinson's or Alzheimer's disease.

Conclusion

While direct experimental data on 2,4-Dimethylphenylacetic acid is currently lacking, its
chemical structure provides a strong rationale for investigating its potential as a novel
therapeutic agent. The proposed synthesis protocol offers a viable route for obtaining the
compound for research purposes. The outlined potential applications in anti-inflammatory and
neuroprotective research, based on the activities of related phenylacetic acid derivatives,
represent promising starting points for future studies. Further investigation into the biological
activities and mechanisms of action of 2,4-Dimethylphenylacetic acid is warranted to fully
elucidate its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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